Cas no 82827-04-1 ((6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid)

• Product name: (6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid
• CAS No: 82827-04-1
• MF: C₁₀H₇O₄Br
• MW: 271.064
• CID: 3064867
• PubChem ID: 3095115

(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid
• AKOS024302425
• 2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid
• 2-(6-bromo-3-oxo-1H-2-benzofuran-1-yl)acetic acid
• 82827-04-1
• AKOS000301183
• (6-bromo-3-oxo-1H-2-benzofuran-1-yl)acetic acid
• 2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)aceticacid
• SR-01000363567
• SR-01000363567-1

• MDL： MFCD00448671
• Inchi： InChI=1S/C10H7BrO4/c11-5-1-2-6-7(3-5)8(4-9(12)13)15-10(6)14/h1-3,8H,4H2,(H,12,13)
• InChI Key： RTFXMSNXRSVQLF-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1Br)C(CC(=O)O)OC2=O

Computed Properties

• Exact Mass: 269.95277g/mol
• Monoisotopic Mass: 269.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones